Cas no 881041-74-3 (Methyl 1,5-bis(4-bromophenyl)-2-methyl-1h-pyrrole-3-carboxylate)

• Product Name: Methyl 1,5-bis(4-bromophenyl)-2-methyl-1h-pyrrole-3-carboxylate
• CAS No: 881041-74-3
• MF: C₁₉H₁₅Br₂NO₂
• MW: 449.135903596878
• CID: 3056352
• PubChem ID: 4715403
• Update Time: 2025-10-31

Methyl 1,5-bis(4-bromophenyl)-2-methyl-1h-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,5-bis(4-bromophenyl)-2-methyl-1h-pyrrole-3-carboxylate
• SCHEMBL19808413
• BBL021155
• methyl 1,5-bis(4-bromophenyl)-2-methylpyrrole-3-carboxylate
• 881041-74-3
• AKOS001476831
• STK893861

• Inchi： 1S/C19H15Br2NO2/c1-12-17(19(23)24-2)11-18(13-3-5-14(20)6-4-13)22(12)16-9-7-15(21)8-10-16/h3-11H,1-2H3
• InChI Key： JIYTVTRASFOWEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C)=C(C(=O)OC)C=C1C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 448.94490Da
• Monoisotopic Mass: 446.94695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 31.2Ų

Additional information on Methyl 1,5-bis(4-bromophenyl)-2-methyl-1h-pyrrole-3-carboxylate

Methyl 1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate (CAS No. 881041-74-3): A Comprehensive Overview

Methyl 1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate, identified by its CAS number 881041-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole derivatives class, which is renowned for its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of bromine substituents on the phenyl rings and a carboxylate ester group, make it a valuable scaffold for further chemical modifications and functionalization.

The< strong>1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate core structure exhibits a high degree of versatility, enabling researchers to explore various synthetic pathways and derivatization strategies. The bromine atoms at the 4-position of the phenyl rings provide reactive sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the methyl group at the 2-position of the pyrrole ring contributes to the compound's overall steric environment, influencing its interactions with biological targets.

In recent years, there has been a surge in interest regarding pyrrole-based compounds due to their demonstrated efficacy in modulating various biological pathways. The< strong>Methyl 1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate molecule has been investigated for its potential role in inhibiting certain enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have highlighted its ability to interact with specific protein targets, leading to altered cellular signaling cascades that may contribute to therapeutic effects.

One of the most compelling aspects of this compound is its synthetic accessibility. The< strong>1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate structure can be readily synthesized through well-established protocols involving condensation reactions and subsequent functional group transformations. This accessibility allows for rapid screening and optimization of derivatives with enhanced pharmacological properties. Researchers have leveraged this flexibility to develop libraries of analogs that exhibit improved solubility, bioavailability, and target specificity.

The< strong>CAS No. 881041-74-3 designation ensures that researchers can reliably source and identify this compound for their studies. The systematic naming convention adheres to international standards, facilitating accurate communication across scientific communities. This compound's molecular formula corresponds to C₂₃H₁₇Br₂NO₃, reflecting its complex yet well-defined structure.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>Methyl 1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate's interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in receptor recognition. These computational approaches complement experimental efforts by providing insights into the compound's mechanism of action at an atomic level.

The< strong>bromophenyl moieties in this molecule are particularly noteworthy due to their ability to participate in metal-catalyzed cross-coupling reactions. These reactions are pivotal in constructing biaryl structures that are prevalent in many bioactive molecules. For instance, palladium-catalyzed Suzuki couplings have been utilized to introduce various aryl groups at the positions adjacent to the bromine atoms, thereby generating a diverse array of derivatives with tailored properties.

In addition to its synthetic utility, the< strong>Methyl 1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate has shown promise in medicinal chemistry applications. Its pyrrole core is a common motif in antiviral and anticancer agents, underscoring its potential as a pharmacophore. Researchers have explored modifications at different positions of the molecule to optimize its pharmacokinetic profile and therapeutic efficacy.

The carboxylate ester group at the 3-position of the pyrrole ring provides an additional site for functionalization. This group can be transformed into other functional moieties such as amides or ureas through hydrolysis or condensation reactions. Such transformations often enhance binding interactions with biological targets by introducing hydrogen bonding or salt bridge-forming capabilities.

The< strong>CAS No. 881041-74-3 registration also ensures traceability and quality control for industrial applications where this compound is utilized as an intermediate or building block. Manufacturers rely on these standardized identifiers to guarantee consistency across batches and maintain compliance with regulatory requirements.

In conclusion,< strong>Methyl 1,5-bis(4-bromophenyl)-2-methyl-1H-pyrrole-3-carboxylate represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features combined with synthetic versatility make it an invaluable tool for medicinal chemists seeking novel therapeutic agents. As ongoing research continues to uncover new biological activities and synthetic strategies involving this molecule,< strong>CAS No.< strong>881041-74-3< strong>Methyl 1,< strong>5-< strong>bis(4-< strong>bromophenyl)< strong>-2-< strong>methyl-< strong>-1H-pyrrole-< strong>-3-carboxylate< strong>Methyl 88.>